Cas no 625369-64-4 (3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide)

• Product Name: 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide
• CAS No: 625369-64-4
• MF: C₁₅H₉BrF₃N₃OS
• MW: 416.215671300888
• CID: 6387102
• PubChem ID: 1301852
• Update Time: 2025-10-29

3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide
• EN300-26865473
• CS-0243815
• NZBLZVYCYGKFOK-UHFFFAOYSA-N
• SR-01000282995-1
• 625369-64-4
• SR-01000282995
• SCHEMBL23009466
• 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)-

• Inchi： 1S/C15H9BrF3N3OS/c16-7-3-1-6(2-4-7)9-5-8(15(17,18)19)10-11(20)12(13(21)23)24-14(10)22-9/h1-5H,20H2,(H2,21,23)
• InChI Key： NZBLZVYCYGKFOK-UHFFFAOYSA-N
• SMILES： C12SC(C(N)=O)=C(N)C1=C(C(F)(F)F)C=C(C1=CC=C(Br)C=C1)N=2

Computed Properties

• Exact Mass: 414.96018g/mol
• Monoisotopic Mass: 414.96018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.718±0.06 g/cm3(Predicted)
• Boiling Point: 582.6±50.0 °C(Predicted)
• pka: 15.34±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno2,3-bpyridine-2-carboxamide

Comprehensive Overview of 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 625369-64-4)

The compound 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 625369-64-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thienopyridine core, trifluoromethyl group, and bromophenyl substitution, make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In the context of modern drug discovery, the 3-amino-6-(4-bromophenyl) moiety has shown remarkable promise in addressing challenges related to drug resistance and selectivity. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (amino) groups creates a unique electronic environment that influences molecular interactions. This characteristic has led to growing interest in its application for neurodegenerative disease research and oncology targets, particularly as the pharmaceutical industry shifts focus toward small molecule therapeutics with improved blood-brain barrier penetration.

The thieno[2,3-b]pyridine system in this compound represents a privileged structure in medicinal chemistry, known for its bioisosteric properties relative to purine bases. This similarity to natural nucleotides makes derivatives like 625369-64-4 particularly valuable for enzyme inhibition studies. Recent publications have highlighted its potential in modulating protein-protein interactions, a hot topic in current drug discovery as researchers seek alternatives to traditional active-site inhibitors.

From a synthetic chemistry perspective, the 4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide framework offers multiple sites for structural modification, making it a versatile intermediate for structure-activity relationship (SAR) studies. The bromophenyl group at position 6 provides an excellent handle for further functionalization via cross-coupling reactions, a fact that has made this compound particularly interesting for combinatorial chemistry approaches. These characteristics align well with the growing demand for diverse chemical libraries in high-throughput screening programs.

In material science applications, the electron-deficient nature of the trifluoromethyl-thienopyridine system has shown potential for developing organic electronic materials. The compound's ability to form stable charge-transfer complexes makes it relevant to current research in organic photovoltaics and semiconductor devices. This dual applicability in both life sciences and materials science underscores the growing interdisciplinary importance of such multifunctional heterocycles.

The stability profile of CAS 625369-64-4 has been the subject of several formulation studies, particularly regarding its solubility enhancement and crystalline form optimization. These investigations are crucial as the pharmaceutical industry faces increasing challenges with poorly soluble drug candidates. The compound's amide functionality offers opportunities for salt formation and co-crystallization, strategies that are currently trending in pharmaceutical formulation science.

Analytical characterization of 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The distinct 19F NMR signal from the trifluoromethyl group provides a convenient handle for reaction monitoring, while the bromine atom facilitates mass spectrometric detection. These analytical features make the compound particularly suitable for metabolism studies and ADME profiling in drug development pipelines.

Recent patent literature reveals growing interest in thienopyridine carboxamide derivatives for various therapeutic applications. While specific clinical uses of 625369-64-4 remain proprietary, structural analogs have shown activity against inflammatory markers and cell proliferation pathways. This aligns with current market demands for novel anti-inflammatory agents and targeted cancer therapies, making the compound's core structure highly relevant to contemporary medicinal chemistry efforts.

Environmental and safety assessments of 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide indicate it requires standard laboratory handling procedures for organic compounds. Its biodegradation profile and ecotoxicity characteristics are subjects of ongoing investigation, particularly given the pharmaceutical industry's increasing focus on green chemistry principles and sustainable synthesis methods. These considerations are becoming critical factors in compound selection for development candidates.

The commercial availability of CAS 625369-64-4 from specialty chemical suppliers has enabled broader investigation of its properties. Current pricing trends reflect its status as a research-grade compound, with typical purity specifications exceeding 95% for most applications. The compound's structure-activity landscape continues to be explored through collaborative efforts between academia and industry, particularly in the context of fragment-based drug design and molecular hybridization strategies.

Looking forward, the scientific community anticipates expanded applications for 3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide as research into heterocyclic pharmacophores advances. Its balanced combination of lipophilicity (from the trifluoromethyl and bromophenyl groups) and hydrogen bonding capacity (from the amino and carboxamide functionalities) makes it a compelling case study in modern molecular property optimization. These characteristics position it well for future investigations in both therapeutic and material science applications.